Cas no 5442-35-3 (Phenol,2,6-bis(1,1-dimethylethyl)-4-ethoxy-)

• Product Name: Phenol,2,6-bis(1,1-dimethylethyl)-4-ethoxy-
• CAS No: 5442-35-3
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 371592
• PubChem ID: 138501
• Update Time: 2025-04-19

Phenol,2,6-bis(1,1-dimethylethyl)-4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-bis(1,1-dimethylethyl)-4-ethoxy-
• 2,6-ditert-butyl-4-ethoxyphenol
• 2,6-Di-tert.-butyl-4-ethoxy-phenol
• 2,6-ditert-butyl-4-ethoxy-phenol
• 2,6-Di-tert-butyl-4-ethoxyphenol
• 2-Hydroxy-5-aethoxy-1.3-di-tert.-butyl-benzol
• 4-Aethoxy-2,6-di-tert-butyl-phenol
• 4-ethoxy-2,6-di-tert-butylphenol
• 4-ethoxy-2,6-di-tert-butyl-phenol
• AC1L3CY1
• Aethyl-(4-hydroxy-3.5-di-tert.-butyl-phenyl)-aether
• NSC14454
• Phenol,6-bis(1,1-dimethylethyl)-4-ethoxy-
• SCHEMBL448549
• NSC 14454
• DTXSID00202820
• YQQQXXUABFURLN-UHFFFAOYSA-N
• 2,6-di-t-butyl-4-ethoxyphenol
• NSC-14454
• Phenol, 2,6-bis(1,1-dimethylethyl)-4-ethoxy-
• 5442-35-3

• Inchi： 1S/C16H26O2/c1-8-18-11-9-12(15(2,3)4)14(17)13(10-11)16(5,6)7/h9-10,17H,8H2,1-7H3
• InChI Key： YQQQXXUABFURLN-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)(C)C)OCC)C(C)(C)C

Computed Properties

• Exact Mass: 250.19338
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• LogP: 4.38590